Cas no 1369142-11-9 (3-Cyclopropyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 3-Cyclopropyl-1H-pyrrole-2-carboxylic acid
• CAS No: 1369142-11-9
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 4594159
• PubChem ID: 79325455
• Update Time: 2025-05-22

3-Cyclopropyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-1H-pyrrole-2-carboxylic acid
• 1H-Pyrrole-2-carboxylic acid, 3-cyclopropyl-
• Z2293608802

• Inchi： 1S/C8H9NO2/c10-8(11)7-6(3-4-9-7)5-1-2-5/h3-5,9H,1-2H2,(H,10,11)
• InChI Key： UEUCKYAPXLSACG-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=CN1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: 1.5
• Topological Polar Surface Area: 53.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 3-Cyclopropyl-1H-pyrrole-2-carboxylic acid

3-Cyclopropyl-1H-pyrrole-2-carboxylic Acid: A Comprehensive Overview

The compound 3-Cyclopropyl-1H-pyrrole-2-carboxylic acid (CAS No. 1369142-11-9) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrrole derivatives, which are known for their versatile applications in drug discovery and advanced materials. The molecule features a pyrrole ring substituted with a cyclopropyl group at the 3-position and a carboxylic acid group at the 2-position, making it a valuable building block for further chemical modifications and functionalization.

Recent studies have highlighted the potential of 3-Cyclopropyl-1H-pyrrole-2-carboxylic acid in drug design, particularly in the development of novel anti-inflammatory and anti-cancer agents. Researchers have explored its ability to modulate key enzymes and receptors involved in inflammatory pathways, such as cyclooxygenase (COX) and nuclear factor-kappa B (NF-κB). The cyclopropyl substituent has been shown to enhance the compound's bioavailability and selectivity, making it a promising candidate for therapeutic applications.

In addition to its pharmacological significance, 3-Cyclopropyl-1H-pyrrole-2-carboxylic acid has also been investigated for its role in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials exhibit exceptional gas adsorption properties, making them ideal for applications in gas storage, catalysis, and environmental remediation.

The synthesis of 3-Cyclopropyl-1H-pyrrole-2-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrrole ring followed by substitution reactions to introduce the cyclopropyl and carboxylic acid groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production.

From an analytical standpoint, 3-Cyclopropyl-1H-pyrrole-2-carboxylic acid has been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, conformational flexibility, and intermolecular interactions. Such information is critical for understanding its behavior in biological systems and optimizing its properties for specific applications.

Looking ahead, ongoing research is focused on exploring the potential of 3-Cyclopropyl-1H-pyrrole-2-carboxylic acid as a precursor for more complex molecules with enhanced functionality. For instance, chemists are investigating its use as a starting material for synthesizing bioactive heterocycles and advanced polymers. The compound's unique combination of structural features makes it an attractive candidate for further exploration in both academic and industrial settings.

In conclusion, 3-Cyclopropyl-1H-pyrrole-2-carboxylic acid (CAS No. 1369142-11-9) is a versatile compound with significant potential across multiple disciplines. Its role as a key intermediate in drug discovery, materials science, and chemical synthesis underscores its importance in modern research. As scientists continue to uncover new applications for this compound, it is likely to play an increasingly prominent role in advancing technological and therapeutic innovations.